Cas no 459157-33-6 (3-Nitro-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyridine-2-carboxylic acid)

• Product Name: 3-Nitro-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyridine-2-carboxylic acid
• CAS No: 459157-33-6
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 4714457
• PubChem ID: 22605314
• Update Time: 2025-10-28

3-Nitro-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyridine-2-carboxylic acid
• 3-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxylic acid
• 3-Nitro-4,5,6,7-tetrahydro-pyrazolo-[1,5-a]pyridine-2-carboxylic acid

• Inchi： 1S/C8H9N3O4/c12-8(13)6-7(11(14)15)5-3-1-2-4-10(5)9-6/h1-4H2,(H,12,13)
• InChI Key： YEWUUHHCMMBICC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C(=O)O)=NN2CCCCC2=1)=O

Computed Properties

• Exact Mass: 211.05930578g/mol
• Monoisotopic Mass: 211.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Nitro-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyridine-2-carboxylic acid

Compound CAS No 459157-33-6: 3-Nitro-4,5,6,7-Tetrahydro-Pyrazolo[1,5-A]Pyridine-2-Carboxylic Acid

The compound with CAS No 459157-33-6, known as 3-Nitro-4,5,6,7-Tetrahydro-Pyrazolo[1,5-A]Pyridine-2-Carboxylic Acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The presence of a nitro group at the 3-position and a carboxylic acid group at the 2-position introduces unique electronic and steric properties that make this compound a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. For instance, research published in Journal of Medicinal Chemistry in 2023 demonstrated that 3-Nitro-4,5,6,7-Tetrahydro-Pyrazolo[1,5-A]Pyridine-2-Carboxylic Acid exhibits potent inhibitory activity against certain kinases involved in cancer progression. The nitro group plays a critical role in enhancing the compound's bioactivity by increasing its electron-withdrawing properties and improving its binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study published in Organic Letters detailed a novel approach to synthesize this compound using palladium-catalyzed coupling reactions. This method not only improves the yield but also enhances the purity of the final product. The tetrahydro ring system in the molecule contributes to its stability and solubility properties, making it suitable for use in aqueous environments.

In terms of pharmacokinetics, preliminary studies suggest that CAS No 459157-33-6 has favorable absorption profiles and moderate clearance rates. These properties are essential for developing it into an orally bioavailable drug. Furthermore, preclinical toxicology studies indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in human therapeutics.

The application of this compound extends beyond cancer research. Recent investigations have explored its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines. A study published in Nature Communications demonstrated that the compound significantly reduces inflammation in animal models without causing adverse effects on healthy tissues.

In conclusion, CAS No 459157-33-6, or 3-Nitro-4,5,6,7-Tetrahydro-Pyrazolo[1,5-A]Pyridine-2-Carboxylic Acid, represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is expected to play a significant role in advancing modern medicine.